Cas no 22070-08-2 (5-Methyl-2-(piperidin-2-yl)pyridine)

• Product name: 5-Methyl-2-(piperidin-2-yl)pyridine
• CAS No: 22070-08-2
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 1091042
• PubChem ID: 3972907

5-Methyl-2-(piperidin-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(piperidin-2-yl)pyridine
• 5-Methyl-2-(2-piperidinyl)pyridine
• 22070-08-2
• DTXSID001298153
• AKOS006371931
• EN300-1852988

• Inchi： 1S/C11H16N2/c1-9-5-6-11(13-8-9)10-4-2-3-7-12-10/h5-6,8,10,12H,2-4,7H2,1H3
• InChI Key： UBEYLLAMWPJTMM-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1C=CC(C)=CN=1

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 24.9Ų

Additional information on 5-Methyl-2-(piperidin-2-yl)pyridine

Comprehensive Analysis of 5-Methyl-2-(piperidin-2-yl)pyridine (CAS No. 22070-08-2): Properties, Applications, and Industry Insights

5-Methyl-2-(piperidin-2-yl)pyridine (CAS No. 22070-08-2) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, often referred to by its systematic name or CAS number, combines a pyridine ring with a piperidine moiety, making it a versatile intermediate in drug discovery and material science. Researchers and industry professionals frequently search for terms like "5-Methyl-2-(piperidin-2-yl)pyridine synthesis", "CAS 22070-08-2 applications", and "piperidine derivatives in medicine", reflecting its growing relevance.

The molecular structure of 5-Methyl-2-(piperidin-2-yl)pyridine features a methyl group at the 5-position of the pyridine ring, which enhances its lipophilicity and potential bioavailability. This characteristic aligns with current trends in drug development, where bioavailability optimization and structure-activity relationships (SAR) are hot topics. The compound’s piperidine component is a common pharmacophore in CNS-targeting drugs, sparking interest in its potential neurological applications. Recent searches for "piperidine-based neuroactive compounds" and "pyridine derivatives in drug design" underscore this focus.

From a synthetic chemistry perspective, CAS 22070-08-2 serves as a key building block for N-heterocyclic scaffolds, which are pivotal in constructing APIs (Active Pharmaceutical Ingredients). Its stability under various reaction conditions makes it suitable for cross-coupling reactions and catalyzed transformations—topics frequently explored in academic papers and patent literature. Industry forums often discuss "scalable synthesis of piperidine-pyridine hybrids", highlighting practical challenges and solutions.

In material science, 5-Methyl-2-(piperidin-2-yl)pyridine has been investigated for its coordination properties with transition metals, relevant to catalysis and ligand design. This aligns with the surge in interest around "metal-organic frameworks (MOFs)" and "sustainable catalytic processes". Environmental considerations also drive research into green chemistry applications of such compounds, addressing queries like "eco-friendly heterocycle synthesis".

Quality control and analytical characterization of 22070-08-2 involve advanced techniques like HPLC, NMR, and mass spectrometry, reflecting the demand for "high-purity heterocyclic compounds" in regulatory submissions. The compound’s spectral data (e.g., 1H-NMR peaks or IR absorption bands) are often searched by analytical chemists for method validation.

Emerging discussions in AI-driven drug discovery have highlighted 5-Methyl-2-(piperidin-2-yl)pyridine as a candidate for virtual screening due to its drug-like properties. Searches for "computational modeling of piperidine derivatives" or "in silico ADMET prediction" correlate with this trend. Additionally, its potential role in epigenetic modulators or kinase inhibitors aligns with oncology research priorities.

Regulatory and safety profiles of CAS 22070-08-2 are well-documented, with emphasis on REACH compliance and handling guidelines. While not classified as hazardous under standard protocols, proper laboratory practices remain critical—a point reiterated in queries like "safe handling of pyridine derivatives".

In summary, 5-Methyl-2-(piperidin-2-yl)pyridine (CAS No. 22070-08-2) bridges multiple scientific domains, from medicinal chemistry to advanced materials. Its adaptability to modern research needs—whether in high-throughput screening or green synthesis—ensures its continued prominence. As innovation accelerates, this compound will likely remain a staple in answering complex questions across chemistry and life sciences.